Cas no 1423117-67-2 (N-{5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide)

• Product Name: N-{5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide
• CAS No: 1423117-67-2
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• MDL: MFCD27920468
• CID: 5189733
• PubChem ID: 71757369
• Update Time: 2026-03-05

N-{5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-N-3-pyrrolidinyl-
• N-{5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide

• MDL： MFCD27920468
• Inchi： 1S/C12H20N4O2/c1-8(2)12-14-11(15-18-12)7-16(9(3)17)10-4-5-13-6-10/h8,10,13H,4-7H2,1-3H3
• InChI Key： HKZKXXMEXHJIEG-UHFFFAOYSA-N
• SMILES： C(N(CC1N=C(C(C)C)ON=1)C1CCNC1)(=O)C

Additional information on N-{5-(propan-2-yl)-1,2,4-oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide

N-{5-(Propan-2-yl)-1,2,4-Oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide: A Comprehensive Overview

N-{5-(Propan-2-yl)-1,2,4-Oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide, commonly referred to by its CAS number 1423117-67-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a 1,2,4-oxadiazole ring system with a pyrrolidine moiety and an acetamide group. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The chemical structure of this compound is defined by the 1,2,4-oxadiazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. The substituents on this ring include a propan-2-yl group at position 5 and an acetamide group attached via a methylene bridge at position 3. Additionally, the acetamide group is further substituted with a pyrrolidine ring at the nitrogen atom. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it suitable for interactions with biological targets.

Recent studies have highlighted the potential of N-{5-(propan-2-yl)-1,2,4-Oxadiazol-3-ylmethyl}-N-(pyrrolidin-3-yl)acetamide in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, investigations into its anti-inflammatory properties have shown that it can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its versatility arises from the reactivity of the oxadiazole ring and the pyrrolidine group, which can undergo various transformations under different reaction conditions. This makes it a valuable building block in the design of new chemical entities with desired biological activities.

The synthesis of N-{5-(propan-2-yl)-1,2,4-Oxadiazol-3-Ylmethyl}-N-(pyrrolidin-Yl)acetamide involves a multi-step process that typically begins with the preparation of the oxadiazole ring system. This is followed by functionalization at specific positions to introduce the propan-2-Yl and pyrrolidine substituents. The final step involves coupling these intermediates through an amide bond formation to yield the final product. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided insights into its molecular conformation and stability under different conditions. Furthermore, computational studies using molecular modeling software have been employed to predict its binding affinity to various biological targets.

In conclusion, CAS No. 142311767 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. As research continues to uncover its potential in drug discovery and chemical synthesis, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing our understanding of complex biological systems.